Cas no 94109-49-6 (Ethyl 3-(p-ethylphenyl)oxirane-2-carboxylate)

• Product Name: Ethyl 3-(p-ethylphenyl)oxirane-2-carboxylate
• CAS No: 94109-49-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1000639
• Update Time: 2023-08-03

Ethyl 3-(p-ethylphenyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(p-ethylphenyl)oxirane-2-carboxylate
• ethyl 3-(4-ethylphenyl)oxirane-2-carboxylate
• 3-(4-Ethylphenyl)oxiranecarboxylic acid ethyl ester
• Ethyl 3-(p-ethylphenyl)oxirane-2-carboxylate

• Inchi： 1S/C13H16O3/c1-3-9-5-7-10(8-6-9)11-12(16-11)13(14)15-4-2/h5-8,11-12H,3-4H2,1-2H3
• InChI Key： PJNXXWPQNHTLAO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 220.109944
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Experimental Properties

• Density: 1.127
• Boiling Point: 308.6°Cat760mmHg
• Flash Point: 126°C
• Refractive Index: 1.53